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Compound of Interest

Compound Name: Strychnine phosphate

Cat. No.: B3031560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of strychnine and its

derivatives, with a focus on strychnine phosphate. Due to a lack of extensive published

quantitative data specifically for strychnine phosphate, this guide presents detailed solubility

information for the closely related strychnine free base and other salts to serve as a valuable

reference. Furthermore, a detailed experimental protocol for determining the solubility of

strychnine phosphate is provided to empower researchers to generate this critical data in

their own laboratories.

Introduction
Strychnine, a complex alkaloid derived from the seeds of the Strychnos nux-vomica tree, and

its various salt forms are of significant interest in toxicological and pharmacological research.

The phosphate salt of strychnine is prepared by dissolving strychnine in phosphoric acid. The

formation of a phosphate salt is a common strategy in drug development to enhance the

aqueous solubility and bioavailability of a compound. Understanding the solubility of

strychnine phosphate in various solvents is crucial for a wide range of applications, including

the preparation of stock solutions, formulation development, and in vitro/in vivo studies.

Solubility Data
While specific quantitative solubility data for strychnine phosphate across a wide range of

solvents is not readily available in the public domain, the following tables provide extensive
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data for strychnine free base and qualitative information for other salts. This information can

serve as a foundational guide for researchers.

Table 1: Quantitative Solubility of Strychnine (Free Base) in Various Solvents

Solvent Solubility ( g/100 mL) Temperature (°C)

Water 0.016 25

Water 0.014 20

Water 0.060 75

Ethanol 0.7 25

Ethanol 6.7 (g/L) Not Specified

Methanol 0.49 25

Chloroform 15.38 (1 g in 6.5 mL) Not Specified

Benzene 0.67 (1 g in 150 mL) Not Specified

Diethyl Ether Very Slightly Soluble Not Specified

Acetone Slightly Soluble Not Specified

Amyl Alcohol 0.55 25

Pyridine 1.20 (1 g in 83 mL) Not Specified

Note: Data is compiled from various sources. "Not Specified" indicates that the temperature

was not provided in the source material.

Table 2: Qualitative and Semi-Quantitative Solubility of Strychnine Salts
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Strychnine Salt Solvent Solubility

Strychnine Nitrate Cold Water 1 part in 90 parts solvent

Boiling Water 1 part in 3 parts solvent

Cold Alcohol 1 part in 70 parts solvent

Boiling Alcohol 1 part in 5 parts solvent

Glycerin 1 part in 26 parts solvent

Strychnine Hydrochloride Cold Water 1 part in 50 parts solvent

Strychnine Sulfate Water 30 g/L at 15°C

This data illustrates that the salt form of strychnine generally exhibits significantly higher

aqueous solubility compared to the free base. It is anticipated that strychnine phosphate
would also demonstrate enhanced aqueous solubility.

Experimental Protocol: Determination of Strychnine
Phosphate Solubility
For researchers requiring precise solubility data for strychnine phosphate, the following

experimental protocol, based on the widely accepted shake-flask method, is recommended.

Objective: To determine the equilibrium solubility of strychnine phosphate in a specific solvent

at a controlled temperature.

Materials:

Strychnine phosphate (high purity)

Solvent of interest (e.g., water, ethanol, phosphate-buffered saline)

Analytical balance

Scintillation vials or other suitable sealed containers

Constant temperature shaker bath or incubator
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Syringe filters (e.g., 0.22 µm PTFE or PVDF)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or other quantitative analytical instrumentation

Volumetric flasks and pipettes

pH meter (for aqueous solutions)

Methodology:

Preparation of Saturated Solutions:

Add an excess amount of strychnine phosphate to a series of scintillation vials. The

excess solid should be clearly visible.

Add a known volume of the solvent of interest to each vial.

Seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25°C or 37°C).

Agitate the samples for a predetermined period (typically 24 to 72 hours) to ensure

equilibrium is reached. It is advisable to perform a time-course experiment to determine

the minimum time required to reach equilibrium.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at the experimental temperature for

a sufficient time to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved solid. This step is critical to prevent overestimation of solubility.
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Quantitative Analysis:

Prepare a series of standard solutions of strychnine phosphate of known concentrations

in the solvent of interest.

Dilute the filtered sample solution with the solvent to a concentration that falls within the

linear range of the analytical method.

Analyze the standard solutions and the diluted sample solution using a validated analytical

method, such as HPLC.

Construct a calibration curve from the standard solutions (peak area vs. concentration).

Determine the concentration of strychnine phosphate in the diluted sample solution from

the calibration curve.

Calculation of Solubility:

Calculate the original concentration of strychnine phosphate in the saturated solution by

accounting for the dilution factor.

Express the solubility in appropriate units, such as mg/mL or g/100 mL.

Workflow for Solubility Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3031560?utm_src=pdf-body
https://www.benchchem.com/product/b3031560?utm_src=pdf-body
https://www.benchchem.com/product/b3031560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the solubility of strychnine phosphate.
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Conclusion
This technical guide provides a summary of the available solubility data for strychnine and its

salts, which can serve as a useful reference for researchers working with strychnine
phosphate. The detailed experimental protocol and workflow diagram offer a practical

framework for determining the precise solubility of strychnine phosphate in various solvents,

enabling more accurate and reproducible research in pharmacology and drug development.

To cite this document: BenchChem. [A Technical Guide to the Solubility of Strychnine
Phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3031560#strychnine-phosphate-solubility-in-various-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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